Cas no 73885-47-9 (1H-Benzo[3a,4]pentaleno[2,1-c]pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11aS)-)

• Product Name: 1H-Benzo[3a,4]pentaleno[2,1-c]pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11aS)-
• CAS No: 73885-47-9
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 576953
• PubChem ID: 156771
• Update Time: 2025-04-19

1H-Benzo[3a,4]pentaleno[2,1-c]pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[3a,4]pentaleno[2,1-c]pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11aS)-
• 1H-Benzo[3a,4]pentaleno[2,1-c]pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11
• Magellaninone
• DTXSID80224469
• (1S,3S,8S,9R,12S)-5,14-dimethyl-5-azatetracyclo[7.7.0.01,12.03,8]hexadec-14-ene-10,16-dione
• 1H-Benzo(3a,4)pentaleno(2,1-c)pyridine-1,6(4H)-dione,4a,5,6a,6b,7,8,9,10,10a,11-decahydro-3,9-dimethyl-, (4aS,6aR,6bS,10aS,11aS)-
• (+)-Magellaninone
• 73885-47-9

• Inchi： 1S/C17H23NO2/c1-10-5-12-7-14(19)16-13-3-4-18(2)9-11(13)8-17(12,16)15(20)6-10/h6,11-13,16H,3-5,7-9H2,1-2H3/t11-,12+,13+,16+,17-/m1/s1
• InChI Key： ACOOBFFCOFTQCQ-WCGFVAAJSA-N
• SMILES： O=C1C[C@@H]2CC(C)=CC([C@]32C[C@@H]2CN(C)CC[C@@H]2[C@H]31)=O

Computed Properties

• Exact Mass: 273.173
• Monoisotopic Mass: 273.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.577

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones